Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- structure
87908-64-3 structure
Product name:Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
CAS No:87908-64-3
MF:C14H13O2F3
MW:270.24702
CID:650776
PubChem ID:20211899

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
    • DTXSID60603632
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
    • 87908-64-3
    • SCHEMBL10740705
    • Inchi: InChI=1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
    • InChI Key: QOOGSUPXWRVDSF-UHFFFAOYSA-N
    • SMILES: C1CCC(=O)C(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F

Computed Properties

  • Exact Mass: 270.08676414g/mol
  • Monoisotopic Mass: 270.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Related Literature

Recommend Articles

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd